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Compound of Interest

5-Bromo-6-fluoro-3-methyl-1H-
Compound Name:
indazole

cat. No.: B1527767

An In-depth Technical Guide to the Commercial Sourcing and Quality Verification of 5-Bromo-
6-fluoro-3-methyl-1H-indazole

Authored by a Senior Application Scientist

This guide provides research, development, and procurement professionals with a
comprehensive framework for sourcing and validating the quality of 5-Bromo-6-fluoro-3-
methyl-1H-indazole. As a critical building block in contemporary drug discovery programs,
particularly for kinase inhibitors and other targeted therapies, ensuring the identity, purity, and
consistency of this reagent is paramount to the success and reproducibility of research
outcomes. This document moves beyond a simple list of suppliers to instill a core methodology
for chemical asset acquisition and validation.

Compound Identity and Significance

5-Bromo-6-fluoro-3-methyl-1H-indazole is a substituted indazole derivative. The indazole
scaffold is a privileged structure in medicinal chemistry, appearing in a multitude of compounds
with diverse pharmacological activities[1]. The specific halogenation pattern (bromo and fluoro
groups) and methylation on the indazole ring of this particular molecule offer medicinal
chemists unique vectors for chemical modification and can significantly influence metabolic
stability and target binding affinity[2].

Key ldentifiers:
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IUPAC Name: 5-Bromo-6-fluoro-3-methyl-1H-indazole

CAS Number: 864773-66-0[3]

Molecular Formula: CsHeBrFN2[3]

Molecular Weight: 229.05 g/mol [3]

Commercial Sourcing Landscape

The acquisition of specialized chemical reagents like 5-Bromo-6-fluoro-3-methyl-1H-indazole
requires careful selection of suppliers. The market consists of manufacturers, large distributors,
and smaller specialized chemical houses. The primary consideration must always be the

quality and consistency of the material, supported by comprehensive analytical documentation.

Table 1: Identified Commercial Suppliers of 5-Bromo-6-

. Product/Catalog Reported o
Supplier Name . Country of Origin
Number Purity/Notes
Hoffman Fine Not specified; inquire
] HFC-04660 . Germany
Chemicals for batch-specific CoA

Additional suppliers
may exist.
Researchers should
perform due diligence
by searching catalogs
using the CAS
number 864773-66-0.

Note: The landscape of chemical suppliers is dynamic. This table represents a snapshot at the
time of writing. The causality behind selecting a supplier should be driven by their willingness to
provide batch-specific analytical data and a history of quality.

The Imperative of Supplier and Batch Validation
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Sourcing a chemical intermediate is not merely a transactional step; it is the foundation of
subsequent experimental work. The presence of impurities, such as regioisomers or residual
starting materials from synthesis, can lead to ambiguous biological data, failed reactions, or the
generation of unintended byproducts. Therefore, a rigorous, in-house quality control (QC)
process is not optional, but essential.

The Quality Control Workflow

A self-validating system for incoming chemical reagents is critical. Upon receipt of any new
batch of 5-Bromo-6-fluoro-3-methyl-1H-indazole, a systematic process of verification should
be initiated. The following workflow diagram illustrates the key decision points.
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Phase 1: Initial Receipt & Documentation

[Receive Compound Shipmentj
Visual Inspection
(Color, Form, Packaging)

Review Supplier CoA
(Compare to Specs)

Phase 2: Analytidal Verification

[ Prepare Sample for Analysis j

1H NMR & °F NMR Spectroscopy
(Identity & Structure)

LC-MS or HPLC
(Purity & Impurity Profile)

;

Compare Data to Reference
& Supplier CoA

Phase 3: Decidion & Release

Does Data Match Expected Structure & Purity?

REJECT BATCH

ACCERT BATCH (Contact Supplier)

Click to download full resolution via product page

Caption: Quality Control Workflow for Incoming Reagents.
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Experimental Protocols for Quality Verification

The trustworthiness of your research hinges on confirming the identity and purity of your
starting materials. The following protocols provide a robust starting point for the analysis of 5-
Bromo-6-fluoro-3-methyl-1H-indazole.

Protocol 1: Sample Preparation and NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for unambiguous
structure confirmation.

e Preparation: Accurately weigh 5-10 mg of the 5-Bromo-6-fluoro-3-methyl-1H-indazole
sample into a clean, dry NMR tube.

e Solubilization: Add approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-ds or
CDCIls). The choice of solvent is critical; DMSO-ds is often preferred for indazole compounds
to ensure the observation of the N-H proton.

o Dissolution: Cap the tube and gently vortex or sonicate until the sample is fully dissolved.

 Acquisition: Acquire *H and °F NMR spectra. The *H spectrum will confirm the presence and
integration of aromatic and methyl protons, while the *°F spectrum will confirm the single
fluorine environment. Key structural features to verify are the chemical shift of the C3-methyl
group and the coupling patterns of the aromatic protons, which will be influenced by both the
bromine and fluorine substituents.

Protocol 2: HPLC Method for Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the standard for determining the purity of
an organic compound and identifying the presence of any impurities.[4]

o System Parameters (Starting Point):
o Column: C18 reverse-phase, 4.6 x 150 mm, 5 pm particle size.
o Mobile Phase A: 0.1% Formic Acid in Water.

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
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[e]

Gradient: A linear gradient from 20% B to 95% B over 20 minutes is a reasonable starting
point.

Flow Rate: 1.0 mL/min.

[e]

Detection: UV at 254 nm and 280 nm.

o

[¢]

Injection Volume: 5-10 L.

o Sample Preparation: Prepare a stock solution of the compound in Acetonitrile or a mixture of
Acetonitrile/Water at a concentration of approximately 1 mg/mL. Ensure the sample is fully
dissolved before injection.

e Analysis: Run the sample and integrate the resulting chromatogram. The purity is calculated
as the percentage of the main peak area relative to the total area of all peaks. Any significant
impurity (>0.1%) should be investigated, potentially using LC-MS to determine its molecular
weight.

Safety, Handling, and Storage

Professional diligence requires adherence to strict safety protocols. While a comprehensive
toxicological profile for 5-Bromo-6-fluoro-3-methyl-1H-indazole has not been thoroughly
established, related halogenated aromatic compounds should be handled with care[5].

o Handling: Always handle the compound in a well-ventilated fume hood. Wear appropriate
Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-
resistant gloves[6]. Avoid dust formation and inhalation[5].

o Storage: Store the material in a tightly sealed container in a cool, dry place, away from
incompatible materials.

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
This should be done through a licensed professional waste disposal service[5].

Conclusion

The successful application of 5-Bromo-6-fluoro-3-methyl-1H-indazole in a research and
development setting is critically dependent on a robust procurement and validation strategy. By
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moving beyond reliance on supplier-provided data and implementing a systematic, in-house
verification workflow, researchers can ensure the integrity of their starting materials. This
foundational step is indispensable for generating reproducible data, avoiding costly
troubleshooting, and accelerating the pace of discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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